Cas no 1235119-70-6 (N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-methylethanediamide)

• Product Name: N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-methylethanediamide
• CAS No: 1235119-70-6
• MF: C₁₀H₁₉N₃O₄S
• MW: 277.340561151505
• CID: 6309276
• PubChem ID: 49682200
• Update Time: 2025-06-09

N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-methylethanediamide
• F5016-1566
• N1-methyl-N2-((1-(methylsulfonyl)piperidin-4-yl)methyl)oxalamide
• 1235119-70-6
• N'-[(1-methanesulfonylpiperidin-4-yl)methyl]-N-methylethanediamide
• N-methyl-N'-[(1-methylsulfonylpiperidin-4-yl)methyl]oxamide
• AKOS024489752
• VU0629400-1

• Inchi： 1S/C10H19N3O4S/c1-11-9(14)10(15)12-7-8-3-5-13(6-4-8)18(2,16)17/h8H,3-7H2,1-2H3,(H,11,14)(H,12,15)
• InChI Key： CDBYEVPPEALCMB-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(CNC(C(NC)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 277.10962727g/mol
• Monoisotopic Mass: 277.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-methylethanediamide

Comprehensive Overview of N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-methylethanediamide (CAS 1235119-70-6): Properties, Applications, and Research Insights

The compound N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-methylethanediamide (CAS 1235119-70-6) is a specialized organic molecule with a unique structural framework. Its methanesulfonyl and piperidinyl moieties contribute to its distinct chemical properties, making it a subject of interest in pharmaceutical and biochemical research. This article delves into its molecular characteristics, potential applications, and relevance in contemporary scientific discussions, addressing common queries such as "What is the role of sulfonyl groups in drug design?" and "How do piperidine derivatives enhance bioavailability?"

Structurally, N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-methylethanediamide features a piperidine core substituted with a methanesulfonyl group at the 1-position and an N-methylethanediamide side chain. This configuration imparts moderate polarity and hydrogen-bonding capacity, which are critical for interactions in biological systems. Researchers often explore such compounds for their potential as enzyme inhibitors or receptor modulators, aligning with trends in precision medicine and targeted therapy.

In the context of drug discovery, the sulfonamide functional group (derived from methanesulfonyl) is known for its versatility in medicinal chemistry. It frequently appears in FDA-approved drugs due to its stability and ability to engage with biological targets. A frequently searched question like "Why are sulfonamides important in pharmaceuticals?" underscores this point. The piperidine ring, meanwhile, is a common scaffold in CNS-active compounds, contributing to improved blood-brain barrier penetration—a hot topic in neurotherapeutic development.

The synthesis of CAS 1235119-70-6 typically involves multi-step organic reactions, including amidation and sulfonylation processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structure. These methods align with industry demands for high-purity intermediates, a recurring theme in forums discussing GMP compliance and scale-up challenges.

Beyond pharmaceuticals, this compound’s physicochemical properties make it a candidate for material science applications. Its thermal stability and solubility profile are often compared to other sulfonamide-based polymers, addressing queries like "Can sulfonamides improve polymer performance?" Such interdisciplinary potential reflects the growing convergence of chemical biology and advanced materials research.

In summary, N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-methylethanediamide exemplifies the innovation driving modern small-molecule research. Its dual functionality—combining a sulfonyl group with a heterocyclic amine—positions it at the intersection of drug design and functional materials. As interest grows in structure-activity relationships (SAR) and computational chemistry, compounds like CAS 1235119-70-6 will remain pivotal in answering both fundamental and applied scientific questions.